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Compound of Interest

Compound Name: 2-(1H-tetrazol-5-yl)ethanamine

CAS No.: 31602-64-9

Cat. No.: B3041545

Get Quote

Executive Summary
2-(1H-tetrazol-5-yl)ethanamine (CAS: 31602-64-9), also known as 5-(2-aminoethyl)tetrazole,

is a critical bioisostere of

-alanine and

-aminobutyric acid (GABA). Structurally, it consists of an ethylamine chain attached to the 5-
position of a tetrazole ring. This molecule represents a classic example of a "zwitterionic
heterocycle," where the acidic tetrazole proton (pKa ~4.8) and the basic amine (pKa ~9.8)
coexist to form an inner salt at physiological pH.

This guide details the chemical structure, validated synthesis protocols, and medicinal

chemistry applications of 2-(1H-tetrazol-5-yl)ethanamine, designed for researchers requiring

high-fidelity technical data.

Structural Analysis & Physicochemical Properties[1]
[2][3][4]
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Tautomerism and Zwitterionic Nature
The tetrazole ring exists in a dynamic equilibrium between 1H-tetrazole and 2H-tetrazole

tautomers. In the gas phase, the 2H-form is thermodynamically preferred. However, in solution

(especially polar protic solvents) and the solid state, the 1H-form dominates due to dipole

stabilization.

Uniquely, 2-(1H-tetrazol-5-yl)ethanamine exists primarily as a zwitterion in neutral aqueous

solution. The tetrazole ring deprotonates to form a tetrazolate anion, while the primary amine

accepts a proton to form an ammonium cation.

Figure 1: Tautomeric Equilibrium and Zwitterionic Transformation
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Caption: The equilibrium shifts from neutral tautomers to the zwitterionic species in aqueous

media, driven by the acidity of the tetrazole and basicity of the amine.

Key Physicochemical Data[1][5][6]
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Property Value Context

CAS Number 31602-64-9 Free base / Zwitterion

Molecular Formula

C

H

N

-

Molecular Weight 113.12 g/mol -

pKa (Acidic) 4.8 ± 0.2 Tetrazole N-H deprotonation

pKa (Basic) 9.8 ± 0.3 Amine protonation

LogP -1.2 (Predicted)
Highly hydrophilic due to

zwitterionic character

Solubility
High: Water, DMSOLow: DCM,

Hexane

Typical salt-like solubility

profile

Melting Point
> 200°C (Decomp.)[1][2][3][4]

[5]

Characteristic of high lattice

energy salts

Synthetic Methodology
The "Green" Zinc-Catalyzed Protocol
While traditional methods utilize ammonium chloride and sodium azide in DMF (generating

sublimation risks from NH

N

), the Demko-Sharpless method using zinc bromide in water is the superior, safer, and higher-
yielding protocol for 5-substituted tetrazoles.

Reaction Scheme:

Figure 2: Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.mdpi.com/2673-401X/5/3/16
https://organicchemistrydata.org/hansreich/resources/pka/pka_data/pka-compilation-williams.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-_1-_2-Methylcyclohexyl_tetrazol-5-yl_ethanamine
https://triggered.stanford.clockss.org/ServeContent?doi=10.3987%2Frev-17-867
http://www.fm.ehcc.kyoto-u.ac.jp/pKa_compilation_Williams_RipinEvans.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041545?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursors:
3-Aminopropanenitrile

+ Sodium Azide (NaN3)

Cycloaddition:
Reflux (100°C), 12-24h

Formation of Tetrazole-Zn complex

Catalyst System:
ZnBr2 (0.5 - 1.0 equiv)

Solvent: Water

Acidic Workup (HCl):
Breaks Zn-complex

Precipitates Product or Salt

Final Product:
2-(1H-tetrazol-5-yl)ethanamine

Click to download full resolution via product page

Caption: The Zn(II)-catalyzed cycloaddition allows for aqueous processing, avoiding the

hazards of hydrazoic acid evolution common in acidic organic solvent methods.

Detailed Protocol
Reagents: Combine 3-aminopropanenitrile (10 mmol), sodium azide (11 mmol), and zinc

bromide (10 mmol) in 20 mL of deionized water.

Reaction: Heat the mixture to reflux (approx. 100°C) with vigorous stirring for 16–24 hours.

The zinc coordinates to the nitrile, activating it for azide attack.

Workup:

Cool the reaction to room temperature.
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Add 3M HCl until pH < 2. This breaks the zinc-tetrazolate complex and converts the

tetrazole to its protonated form (and the amine to the hydrochloride salt).

Note: If the zwitterion is desired, adjust pH to ~6.5 (isoelectric point) and dilute with

ethanol to precipitate the inner salt.

Purification: Recrystallization from water/ethanol is effective due to the steep solubility curve.

Analytical Characterization
NMR Spectroscopy (D O)
In deuterium oxide, the molecule exists as the zwitterion. The exchangeable protons (NH) are

typically not observed.

H NMR (400 MHz, D

O):

3.40 ppm (t,

Hz, 2H, -CH

-NH

)

3.25 ppm (t,

Hz, 2H, Tetrazole-CH

-)

Interpretation: The triplet at 3.25 ppm is characteristic of a methylene group alpha to the

electron-withdrawing tetrazole ring. The methylene alpha to the ammonium group is

slightly more deshielded.

Mass Spectrometry
ESI-MS (Positive Mode): m/z = 114.1 [M+H]

ESI-MS (Negative Mode): m/z = 112.1 [M-H]
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Note: The ability to ionize easily in both modes confirms the amphoteric/zwitterionic nature.

Medicinal Chemistry Applications
Bioisosterism: The Carboxylic Acid Replacement
The 5-substituted tetrazole moiety is the premier bioisostere for the carboxylic acid group (-

COOH).

Acidity: Tetrazoles (pKa ~4.8) mimic the acidity of carboxylic acids (pKa ~4.5), ensuring

similar ionization states at physiological pH.

Metabolic Stability: Unlike carboxylic acids, which can undergo glucuronidation or beta-

oxidation, the tetrazole ring is metabolically robust.

Size/Shape: The tetrazole anion is larger and more delocalized than a carboxylate, often

improving interactions with arginine residues in receptor binding pockets.

GABA and -Alanine Analog
2-(1H-tetrazol-5-yl)ethanamine is a direct structural analog of

-alanine and a positional isomer analog of GABA.

Target Potential: It serves as a probe for GABA receptors and taurine transporters.

Peptidomimetics: It is used as a building block to introduce a "non-hydrolyzable" C-terminus

mimic in peptide drugs, preventing enzymatic degradation by carboxypeptidases.

References
Demko, Z. P., & Sharpless, K. B. (2001).[6] Preparation of 5-Substituted 1H-Tetrazoles from

Nitriles in Water. The Journal of Organic Chemistry, 66(24), 7945–7950. Link

Herr, R. J. (2002). 5-Substituted-1H-tetrazoles as carboxylic acid isosteres: synthetic

methods and applications. Bioorganic & Medicinal Chemistry, 10(11), 3379–3401. Link

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3041545/docs?utm_src=pdf-body#comprehensive-technical-guide-2-1h-tetrazol-5-yl-ethanamine
https://www.organic-chemistry.org/synthesis/heterocycles/tetrazoles.shtm
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fjo0106853
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1016%2FS0968-0896(02)00239-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3041545?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Myznikov, L. V., Hrabalek, A., & Koldobskii, G. I. (2007). Drugs based on tetrazoles.[7]

Chemistry of Heterocyclic Compounds, 43, 1–9. Link

PubChem. (n.d.). Compound Summary for CID 14772412: 2-(1H-tetrazol-5-yl)ethanamine.

[8] National Center for Biotechnology Information. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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